2-ethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a benzamide group connected to a piperidine and a thiophene group via a methylene linker.Scientific Research Applications
Scientific Research Applications
Analytical and Synthesis Studies
- A study focused on identifying, isolating, and synthesizing novel impurities in Repaglinide, a bulk drug, through preparative high-performance liquid chromatography and characterized by various spectroscopic methods. This research demonstrates the compound's relevance in drug purity analysis and impurity profiling, which is crucial for pharmaceutical development and quality control (Kancherla et al., 2018).
Receptor Agonist Research
- Another research effort involved the design and synthesis of benzamide derivatives as potent serotonin 4 (5-HT(4)) receptor agonists. These compounds, including modifications of the piperidinylmethyl benzamide structure, were evaluated for their pharmacological profiles in promoting gastrointestinal motility. This highlights the compound's potential in developing treatments for gastrointestinal disorders (Sonda et al., 2003).
Enamine Chemistry
- Enamine-thiones, incorporating piperidinyl groups, were prepared and reacted with various iodides to explore their chemical properties and potential synthetic applications. This research underlines the importance of such compounds in synthetic organic chemistry, providing a basis for developing new chemical reactions and compounds (Rasmussen et al., 1981).
Diagnostic Imaging
- Studies on sigma receptor scintigraphy using iodobenzamide derivatives, including piperidinyl components, for visualizing primary breast tumors in humans, suggest potential applications in diagnostic imaging. Such research indicates the possibility of using benzamide derivatives in developing new imaging agents for cancer diagnosis (Caveliers et al., 2002).
Alzheimer's Disease Research
- The use of benzamide derivatives as selective serotonin 1A (5-HT(1A)) molecular imaging probes in Alzheimer's disease patients demonstrates their potential in neuroscience research. These probes can help in understanding the disease's pathophysiology and developing targeted therapies (Kepe et al., 2006).
Future Directions
Properties
IUPAC Name |
2-ethoxy-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2S/c1-2-24-19-8-4-3-7-18(19)20(23)21-14-16-9-11-22(12-10-16)15-17-6-5-13-25-17/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCFGDWFKPKYLBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2CCN(CC2)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.